N-Cyclopropyl-6-(3-(methylamino)piperidin-1-yl)pyrimidin-4-amine hydrochloride
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Overview
Description
N-Cyclopropyl-6-(3-(methylamino)piperidin-1-yl)pyrimidin-4-amine hydrochloride is a useful research compound. Its molecular formula is C13H22ClN5 and its molecular weight is 283.8. The purity is usually 95%.
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Scientific Research Applications
Microwave Assisted Synthesis and Antibacterial Activity
The compound N-Cyclopropyl-6-(3-(methylamino)piperidin-1-yl)pyrimidin-4-amine hydrochloride has been explored for its utility in microwave-assisted synthesis of various pyrimidine derivatives. These derivatives demonstrate significant antibacterial activity against a range of pathogens. The compound has been instrumental in the synthesis of complex molecular structures like thiazolidinones, which have shown appreciable yields and established their potential in antimicrobial treatments (Merugu et al., 2010).
Antimicrobial Properties of Tricyclic Compounds
The compound plays a role in the synthesis of novel tricyclic compounds, specifically Tetrahydropyrido[4’,3’:4,5]Thieno[2,3-D]Pyrimidines. These compounds, derived from this compound, have been tested for their antimicrobial properties against a variety of bacterial and fungal species. The results indicate that these novel compounds exhibit significant antibacterial and antifungal activities, highlighting the potential of this compound in the development of new antimicrobial agents (Mittal et al., 2011).
5-HT1A Partial Agonists in Pharmacological Research
This compound has also been identified as a novel 5-HT(1A) agonist, showcasing moderate potency in binding and functional assays related to the serotonin receptor. This highlights its potential in pharmacological research, particularly in the context of nervous system disorders, where 5-HT(1A) receptors are a key focus (Dounay et al., 2009).
Heterocyclic Synthesis and Structural Diversity
The compound contributes to the synthesis of a broad range of heterocyclic compounds. It's involved in reactions leading to the creation of novel N-cycloalkanes, morpholine, piperazines, and pyrimidine derivatives. This versatility in forming different heterocyclic structures underlines the compound's significant role in the field of organic chemistry and drug development, where these structures are foundational (Ho & Suen, 2013).
Safety and Hazards
Properties
IUPAC Name |
N-cyclopropyl-6-[3-(methylamino)piperidin-1-yl]pyrimidin-4-amine;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H21N5.ClH/c1-14-11-3-2-6-18(8-11)13-7-12(15-9-16-13)17-10-4-5-10;/h7,9-11,14H,2-6,8H2,1H3,(H,15,16,17);1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XWOUMQIIOXIQEE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC1CCCN(C1)C2=NC=NC(=C2)NC3CC3.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H22ClN5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
283.80 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.